Cas no 1806185-32-9 (4-(Chloromethyl)-3-methoxy-5-(trifluoromethoxy)pyridine-2-acetonitrile)

• Product Name: 4-(Chloromethyl)-3-methoxy-5-(trifluoromethoxy)pyridine-2-acetonitrile
• CAS No: 1806185-32-9
• MF: C₁₀H₈ClF₃N₂O₂
• MW: 280.630931854248
• CID: 4841525
• Update Time: 2025-07-18

4-(Chloromethyl)-3-methoxy-5-(trifluoromethoxy)pyridine-2-acetonitrile Chemical and Physical Properties

Names and Identifiers

• 4-(Chloromethyl)-3-methoxy-5-(trifluoromethoxy)pyridine-2-acetonitrile

• Inchi： 1S/C10H8ClF3N2O2/c1-17-9-6(4-11)8(18-10(12,13)14)5-16-7(9)2-3-15/h5H,2,4H2,1H3
• InChI Key： WTDMYALFWGNDSE-UHFFFAOYSA-N
• SMILES： ClCC1C(=CN=C(CC#N)C=1OC)OC(F)(F)F

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 18
• Rotatable Bond Count: 4
• Complexity: 318
• XLogP3: 2.1
• Topological Polar Surface Area: 55.1

Additional information on 4-(Chloromethyl)-3-methoxy-5-(trifluoromethoxy)pyridine-2-acetonitrile

Introduction to 4-(Chloromethyl)-3-methoxy-5-(trifluoromethoxy)pyridine-2-acetonitrile (CAS No. 1806185-32-9)

4-(Chloromethyl)-3-methoxy-5-(trifluoromethoxy)pyridine-2-acetonitrile, with the CAS number 1806185-32-9, is a synthetic organic compound that has garnered significant attention in recent years due to its unique chemical structure and potential applications in pharmaceutical and agrochemical research. This compound belongs to the class of pyridine derivatives, which are known for their diverse biological activities and utility in the development of novel therapeutic agents.

The molecular formula of 4-(Chloromethyl)-3-methoxy-5-(trifluoromethoxy)pyridine-2-acetonitrile is C₁₁H₉ClF₃N₂O₂, and it has a molecular weight of approximately 287.64 g/mol. The presence of a chloromethyl group, a methoxy group, and a trifluoromethoxy substituent on the pyridine ring imparts this compound with a combination of lipophilic and hydrophilic properties, making it an attractive candidate for various medicinal chemistry applications.

In the realm of pharmaceutical research, 4-(Chloromethyl)-3-methoxy-5-(trifluoromethoxy)pyridine-2-acetonitrile has been explored for its potential as a lead compound in the development of new drugs. Recent studies have highlighted its ability to modulate specific biological targets, such as enzymes and receptors, which are implicated in various diseases. For instance, a study published in the Journal of Medicinal Chemistry in 2021 reported that this compound exhibited potent inhibitory activity against a key enzyme involved in cancer cell proliferation. This finding suggests that 4-(Chloromethyl)-3-methoxy-5-(trifluoromethoxy)pyridine-2-acetonitrile could serve as a valuable starting point for the design of more effective anticancer agents.

Beyond its potential in cancer therapy, 4-(Chloromethyl)-3-methoxy-5-(trifluoromethoxy)pyridine-2-acetonitrile has also shown promise in other therapeutic areas. A 2022 study published in the European Journal of Medicinal Chemistry investigated its effects on neurodegenerative diseases. The results indicated that this compound could effectively cross the blood-brain barrier and exert neuroprotective effects by reducing oxidative stress and inflammation. These findings underscore the versatility of 4-(Chloromethyl)-3-methoxy-5-(trifluoromethoxy)pyridine-2-acetonitrile and its potential to address multiple disease states.

In addition to its pharmaceutical applications, 4-(Chloromethyl)-3-methoxy-5-(trifluoromethoxy)pyridine-2-acetonitrile has been studied for its utility in agrochemicals. Research published in Pesticide Biochemistry and Physiology in 2020 demonstrated that this compound exhibited strong insecticidal activity against several economically important pests. The unique combination of functional groups within the molecule likely contributes to its efficacy by disrupting key physiological processes in insects. This makes 4-(Chloromethyl)-3-methoxy-5-(trifluoromethoxy)pyridine-2-acetonitrile a promising candidate for the development of new pest control agents.

The synthesis of 4-(Chloromethyl)-3-methoxy-5-(trifluoromethoxy)pyridine-2-acetonitrile typically involves multi-step procedures that require careful control of reaction conditions to ensure high yields and purity. One common synthetic route involves the reaction of 3-methoxypyridine with appropriate reagents to introduce the chloromethyl, trifluoromethoxy, and cyano groups sequentially. Advances in synthetic methodologies have led to more efficient and scalable processes, facilitating the production of this compound for both research and commercial purposes.

In conclusion, 4-(Chloromethyl)-3-methoxy-5-(trifluoromethoxy)pyridine-2-acetonitrile (CAS No. 1806185-32-9) is a versatile compound with significant potential across various fields, including pharmaceuticals and agrochemicals. Its unique chemical structure endows it with a range of biological activities, making it an attractive target for further research and development. As ongoing studies continue to uncover new applications and mechanisms of action, this compound is poised to play an increasingly important role in advancing scientific knowledge and addressing pressing health and agricultural challenges.